Cas no 2171916-25-7 (2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid)

• Product Name: 2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• CAS No: 2171916-25-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6073647
• PubChem ID: 165574364
• Update Time: 2025-06-08

2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• 2171916-25-7
• EN300-1540829
• 2-{N-tert-butyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}acetic acid

• Inchi： 1S/C27H34N2O5/c1-5-10-18(25(32)29(16-24(30)31)27(2,3)4)15-28-26(33)34-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,5,10,15-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： GOFJPGUGOHFRSP-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCC)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid

Comprehensive Overview of 2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS No. 2171916-25-7)

2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS No. 2171916-25-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a tert-butyl group and an Fmoc (9-fluorenylmethoxycarbonyl) protecting moiety, making it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this compound due to its high purity and stability, which are essential for constructing complex peptide-based therapeutics and biomaterials.

The growing demand for peptide drugs and targeted drug delivery systems has heightened interest in 2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid. With the rise of personalized medicine and biologics, this compound plays a pivotal role in developing novel therapeutic peptides and antibody-drug conjugates (ADCs). Its unique structure allows for precise modifications, enabling researchers to optimize bioavailability and binding affinity in drug candidates.

One of the most searched questions in peptide chemistry is: "How does Fmoc protection enhance peptide synthesis?" The Fmoc group in this compound provides selective deprotection under mild basic conditions, minimizing side reactions and improving yield. This attribute is particularly valuable in automated peptide synthesizers, where efficiency and reproducibility are paramount. Additionally, the tert-butyl moiety offers steric protection, further enhancing the compound's utility in multi-step organic synthesis.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly alternatives for peptide coupling reagents and protecting groups. However, 2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid remains a gold standard due to its well-established protocols and compatibility with water-soluble solvents. Its application extends to nanoparticle functionalization and biodegradable polymers, aligning with trends in nanomedicine and tissue engineering.

Another trending topic is the integration of machine learning in peptide design. Computational tools are now used to predict the optimal use of Fmoc-protected building blocks like this compound, accelerating the discovery of peptide-based inhibitors for diseases such as COVID-19 and cancer. The compound's CAS No. 2171916-25-7 is frequently referenced in patent literature and academic journals, underscoring its industrial and academic relevance.

For laboratories seeking high-quality amino acid derivatives, 2-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid is available from reputable suppliers with stringent QC certifications. Proper storage under anhydrous conditions and low temperature is recommended to maintain its stability. As the field of peptide therapeutics evolves, this compound will continue to be a cornerstone in drug discovery and biopharmaceutical innovation.